Cas no 62617-53-2 (2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro-)

62617-53-2 structure
Product name:2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro-
2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro-
- 1-methyl-4-(methylamino)-3-nitropyridin-2-one
- 1-Methyl-4-(methylamino)-3-nitropyridin-2(1H)-one
- 62617-53-2
- DTXSID80556611
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- Inchi: InChI=1S/C7H9N3O3/c1-8-5-3-4-9(2)7(11)6(5)10(12)13/h3-4,8H,1-2H3
- InChI Key: TYSKEIPBLILAON-UHFFFAOYSA-N
- SMILES: CNC1=C(C(=O)N(C=C1)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 183.06447
- Monoisotopic Mass: 183.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- PSA: 75.48
2(1H)-Pyridinone, 1-methyl-4-(methylamino)-3-nitro- Related Literature
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
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Bin Liu,Yan-Yan Jia,Jin Jin,Xue-Mei Liu,Dan Wang,Gang-Lin Xue Dalton Trans., 2013,42, 10208-10213
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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